Ethynodiol

• CAS No.: 1231-93-2
• Product Name: Ethynodiol
• Molecular Formula: C20H28O2
• Molecular Weight: 300.4 g/mol
• IUPAC Name: 17-ethynyl-13-methyl-2,3,6,7,8,9,10,11,12,14,15,16-dodecahydro-1H-cyclopenta[a]phenanthrene-3,17-diol
• Standard InChI: InChI=1S/C20H28O2/c1-3-20(22)11-9-18-17-6-4-13-12-14(21)5-7-15(13)16(17)8-10-19(18,20)2/h1,12,14-18,21-22H,4-11H2,2H3
• Standard InChIKey: JYILPERKVHXLNF-UHFFFAOYSA-N
• Isomeric SMILES: C[C@]12CC[C@H]3[C@H]([C@@H]1CC[C@]2(C#C)O)CCC4=C[C@H](CC[C@H]34)O
• SMILES: CC12CCC3C(C1CCC2(C#C)O)CCC4=CC(CCC34)O
• Canonical SMILES: CC12CCC3C(C1CCC2(C#C)O)CCC4=CC(CCC34)O
• Appearance: White solid
• Description: Ethynodiol is a 17beta-hydroxy steroid, a 3beta-hydroxy steroid and a terminal acetylenic compound. It has a role as a progestin.; Ethynodiol is a Progestin. The chemical classification of ethynodiol is Progesterone Congeners.; Etynodiol (INN), or ethynodiol (BAN) is a steroidal progestin related to norethisterone which was never marketed. While etynodiol is sometimes used as a synonym for etynodiol diacetate, it usually refers to etynodiol diacetate (see [DB00823]), not etynodiol.
• Purity: > 95%
• Quantity: Milligrams-Grams
• Solubility: In water, 9.93 mg/L at 25 °C (est)
• Synonyms: (3β,17α)-19-Norpregn-4-en-20-yne-3,17-diol; 19-Nor-17α-pregn-4-en-20-yne-3β,17-diol
• Vapor Pressure: 2.43X10-9 mm Hg at 25 °C (est)
• PubChem Compound: 14309340
• Last Modified: Nov 11 2021